Cas no 791-33-3 (Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester)
791-33-3 structure
Product Name:Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester
CAS No:791-33-3
MF:C15H24O5
MW:284.348065376282
CID:1795665
Update Time:2024-11-27
Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester
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- Inchi: 1S/C15H24O5/c1-3-19-13(17)9-11-15(14(18)20-4-2)10-7-5-6-8-12(15)16/h3-11H2,1-2H3
- InChI Key: NDAVHJYMJQMSDH-UHFFFAOYSA-N
- SMILES: C1(C(OCC)=O)(CCC(OCC)=O)CCCCCC1=O
Computed Properties
- Exact Mass: 284.16242
Experimental Properties
- Density: 1.077±0.06 g/cm3(Predicted)
- Boiling Point: 120-123 °C(Press: 0.4 Torr)
- PSA: 69.67
Cycloheptanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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